Cas no 2227677-34-9 ((2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol)

• Product Name: (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol
• CAS No: 2227677-34-9
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 5817924
• PubChem ID: 165712132
• Update Time: 2025-10-21

(2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol
• (2R)-4-[2-(dimethylamino)-3,4-difluorophenyl]butan-2-ol
• 2227677-34-9
• EN300-1999179

• Inchi： 1S/C12H17F2NO/c1-8(16)4-5-9-6-7-10(13)11(14)12(9)15(2)3/h6-8,16H,4-5H2,1-3H3/t8-/m1/s1
• InChI Key： WZXZCAXPGRQRIS-MRVPVSSYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)CC[C@@H](C)O)F

Computed Properties

• Exact Mass: 229.12782049g/mol
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol

Comprehensive Overview of (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol (CAS No. 2227677-34-9): Structure, Applications, and Research Insights

The compound (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol (CAS No. 2227677-34-9) is a chiral organic molecule featuring a unique combination of functional groups, including a dimethylamino moiety and difluorophenyl rings. Its stereospecific (2R) configuration plays a critical role in its biological activity and synthetic applications. This article delves into its molecular properties, potential uses in pharmaceutical research, and alignment with current trends in drug discovery and chiral synthesis.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, making (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol a subject of interest. Researchers are exploring its utility as a building block for central nervous system (CNS) therapeutics, leveraging its dimethylamino group for receptor targeting. The compound’s chirality also aligns with the growing focus on enantioselective catalysis, a hot topic in green chemistry.

From a structural perspective, the difluorophenyl moiety contributes to lipophilicity, a key factor in blood-brain barrier penetration—a frequently searched term in neuropharmacology forums. Meanwhile, the butan-2-ol backbone offers flexibility for derivatization, catering to structure-activity relationship (SAR) studies. These features position the compound as a candidate for preclinical research, particularly in neurodegenerative disease models.

Synthetic routes to (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol often involve asymmetric hydrogenation or enzymatic resolution, methods trending in sustainable chemistry discussions. Analytical techniques like HPLC and NMR are essential for verifying its enantiopurity, a common query among organic chemists. The compound’s CAS No. 2227677-34-9 ensures precise identification in chemical databases, a detail prioritized by patent researchers.

Beyond pharmaceuticals, this molecule’s fluorine atoms make it relevant to material science, where fluorinated polymers are gaining traction. Its thermal stability and electronic properties could inspire applications in optoelectronics, another trending niche. However, rigorous toxicity profiling remains imperative, as highlighted in recent FDA guidelines for novel compounds.

In conclusion, (2R)-4-2-(dimethylamino)-3,4-difluorophenylbutan-2-ol exemplifies the intersection of chiral chemistry and drug design. Its multifaceted potential mirrors broader industry shifts toward precision medicine and green synthesis, addressing both scientific and environmental demands. Future studies may explore its kinase inhibition capabilities or biodegradability, further expanding its relevance.